Cas no 2228766-55-8 (2-methyl-5-(2-nitroethyl)pyrazine)

• Product Name: 2-methyl-5-(2-nitroethyl)pyrazine
• CAS No: 2228766-55-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5849429
• PubChem ID: 165617414
• Update Time: 2025-10-31

2-methyl-5-(2-nitroethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-nitroethyl)pyrazine
• 2228766-55-8
• EN300-1819357

• Inchi： 1S/C7H9N3O2/c1-6-4-9-7(5-8-6)2-3-10(11)12/h4-5H,2-3H2,1H3
• InChI Key： WGURYPRKOHATFV-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1C=NC(C)=CN=1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-methyl-5-(2-nitroethyl)pyrazine

Introduction to 2-methyl-5-(2-nitroethyl)pyrazine (CAS No. 2228766-55-8)

2-methyl-5-(2-nitroethyl)pyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 2228766-55-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a methyl group at the 2-position and a 2-nitroethyl substituent at the 5-position imparts unique chemical and biological properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The structural features of 2-methyl-5-(2-nitroethyl)pyrazine contribute to its reactivity and functionality. The nitro group in the 2-nitroethyl side chain is a well-known pharmacophore that can participate in hydrogen bonding, electron transfer processes, and redox reactions. This makes the compound particularly interesting for designing molecules with specific biological activities. Additionally, the methyl group enhances the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles when used in drug development.

In recent years, there has been growing interest in pyrazine derivatives due to their diverse biological activities. Studies have shown that compounds containing the pyrazine core exhibit potential in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The nitro group in 2-methyl-5-(2-nitroethyl)pyrazine is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their pharmacological effects. For instance, nitro compounds have demonstrated efficacy in treating neurological disorders by modulating neurotransmitter activity.

One of the most compelling aspects of 2-methyl-5-(2-nitroethyl)pyrazine is its utility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize more complex molecules with enhanced biological activity. The 2-nitroethyl group provides a versatile handle for further functionalization, allowing chemists to explore modifications that could improve drug potency, selectivity, and pharmacokinetic properties. This flexibility has made 2-methyl-5-(2-nitroethyl)pyrazine a staple in synthetic libraries used by pharmaceutical companies and academic institutions.

Recent advancements in computational chemistry have further highlighted the potential of 2-methyl-5-(2-nitroethyl)pyrazine. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These studies have been instrumental in predicting binding affinities and optimizing drug-like properties. By leveraging computational tools, researchers can accelerate the discovery process and identify promising candidates for further experimental validation.

The agrochemical industry has also shown interest in pyrazine derivatives like 2-methyl-5-(2-nitroethyl)pyrazine. Its structural motifs are found in several herbicides and pesticides that exhibit potent activity against pests while maintaining environmental safety. The nitro group's role in enhancing bioactivity makes it an attractive feature for developing new agrochemicals with improved efficacy and reduced toxicity.

From a synthetic chemistry perspective, 2-methyl-5-(2-nitroethyl)pyrazine serves as an excellent precursor for more complex heterocyclic systems. The pyrazine ring can undergo various reactions, such as nucleophilic substitution, metal-catalyzed coupling reactions, and cyclization processes, enabling the construction of diverse molecular architectures. This adaptability has made it a valuable asset in designing novel compounds with tailored properties.

The safety profile of 2-methyl-5-(2-nitroethyl)pyrazine is another critical consideration in its application. While preliminary studies suggest that this compound exhibits reasonable stability under normal conditions, further toxicological assessments are necessary to evaluate its potential risks. As with any chemical entity used in research or industrial settings, proper handling protocols should be followed to ensure worker safety and environmental protection.

In conclusion, 2-methyl-5-(2-nitroethyl)pyrazine (CAS No. 2228766-55-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. Ongoing studies continue to uncover new applications for this compound, underscoring its importance as a tool in modern chemical research.